Cas no 20129-63-9 (Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI))
20129-63-9 structure
Product Name:Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI)
CAS No:20129-63-9
MF:C22H28O10
MW:452.451727867126
CID:287728
PubChem ID:260521
Update Time:2025-04-19
Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI) Chemical and Physical Properties
Names and Identifiers
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- Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI)
- [2,4,5-tri(butanoyloxy)-3,6-dioxocyclohexa-1,4-dien-1-yl] butanoate
- 3,6-dioxocyclohexa-1,4-diene-1,2,4,5-tetrayl tetrabutanoate
- DTXSID60293754
- NSC91869
- 20129-63-9
- NSC-91869
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- Inchi: 1S/C22H28O10/c1-5-9-13(23)29-19-17(27)21(31-15(25)11-7-3)22(32-16(26)12-8-4)18(28)20(19)30-14(24)10-6-2/h5-12H2,1-4H3
- InChI Key: NHMHPUBQUINIEZ-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)C1C(C(=C(C(C=1OC(CCC)=O)=O)OC(CCC)=O)OC(CCC)=O)=O
Computed Properties
- Exact Mass: 452.16824
- Monoisotopic Mass: 452.16824709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 16
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 139Ų
Experimental Properties
- PSA: 139.34
Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI) Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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